N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-nitrobenzamide

• IUPAC Name: N-[[4-(1,3-benzothiazol-2-yl)phenyl]methyl]-2-nitrobenzamide
• InChI: InChI=1S/C21H15N3O3S/c25-20(16-5-1-3-7-18(16)24(26)27)22-13-14-9-11-15(12-10-14)21-23-17-6-2-4-8-19(17)28-21/h1-12H,13H2,(H,22,25)
• InChI Key: DHUHSXMWUIBQLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3)[N+](=O)[O-]
• Molecular Formula: C21H15N3O3S
• Molecular Weight: 389.4 g/mol

Description

“N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-nitrobenzamide” is a benzothiazole derivative. Benzothiazole derivatives have been studied for their potential as anti-tubercular compounds. They have shown better inhibition potency against M. tuberculosis compared to standard reference drugs.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

A structural study has been carried out on N-(1,3-benzothiazol-2-yl)-4-(halogenobenzenesulfonyl)-hydrazides. The molecules of the asymmetric unit are connected by classical N–H (hydrazinyl)···N (thiazoyl) hydrogen bonds and several face-to-face, offset π···π interactions.

Chemical Reactions Analysis

Benzothiazole synthesis involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO, providing 2-unsubstituted benzothiazoles in good isolated yields with good functional group tolerance.

Future Directions

Benzothiazole derivatives, including “N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-nitrobenzamide”, could be further explored for their potential as anti-tubercular compounds. More research could be conducted to understand their mechanism of action, safety profile, and potential applications in other therapeutic areas.